N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide

• IUPAC Name: N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide
• InChI: InChI=1S/C12H22N2O2/c1-4-12(3,5-2)14-11(16)9-6-7-13-10(15)8-9/h9H,4-8H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key: JOIBZIKWUXJSKG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)NC(=O)C1CCNC(=O)C1
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide is a complex organic compound with a unique structure that includes a piperidine ring, a carboxamide group, and a 3-methylpentan-3-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide typically involves multiple steps. One common method starts with the preparation of the piperidine ring, followed by the introduction of the carboxamide group and the 3-methylpentan-3-yl substituent. The reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize efficiency, reduce costs, and maintain consistent quality.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide). The reaction conditions may vary depending on the desired product, but they often involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a variety of functionalized derivatives.

Scientific Research Applications

N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxamide include:

• N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxylate
• N-(3-methylpentan-3-yl)-2-oxopiperidine-4-carboxylic acid
• This compound derivatives

Uniqueness

This compound is unique due to its specific structure, which includes a piperidine ring, a carboxamide group, and a 3-methylpentan-3-yl substituent. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.